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Compound of Interest

2-Phenylquinoline-7-carboxylic
Compound Name: d
aci

cat. No.: B1356969

This technical guide provides a comprehensive overview of 2-Phenylquinoline-7-carboxylic
acid, tailored for researchers, scientists, and drug development professionals. The document
details its chemical identity, synthesis protocols, physicochemical properties, and known
biological activities, with a focus on data presentation and experimental methodologies.

Chemical Identity

IUPAC Name: 2-phenylquinoline-7-carboxylic acid
Synonyms:

e 2-Phenyl-7-quinolinecarboxylic acid

e CAS RN: 841297-69-6

Physicochemical Properties

A summary of the key physicochemical properties of 2-Phenylquinoline-7-carboxylic acid is
presented in the table below.
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Property Value Source
Molecular Formula C16H11NO2 N/A
Molecular Weight 249.27 g/mol N/A
CAS Number 841297-69-6 N/A

Synthesis and Experimental Protocols

The synthesis of 2-Phenylquinoline-7-carboxylic acid can be achieved through a two-step
process involving the formation of its aldehyde precursor, 2-Phenylquinoline-7-carbaldehyde,
followed by oxidation.

Synthesis of 2-Phenylquinoline-7-carbaldehyde via
Vilsmeier-Haack Reaction

This protocol describes the formylation of 2-phenylquinoline to yield 2-Phenylquinoline-7-
carbaldehyde.[1]

Materials:

e 2-Phenylquinoline

¢ Anhydrous N,N-Dimethylformamide (DMF)

e Phosphorus oxychloride (POCIs)

e Anhydrous Dichloromethane (DCM)

e Crushed ice

o Saturated sodium bicarbonate (NaHCOs) solution

o Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

 Silica gel for column chromatography
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e Hexanes
o Ethyl acetate
Procedure:

e Vilsmeier Reagent Formation: In a flame-dried, two-neck round-bottom flask equipped with a
magnetic stirrer, dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq.). Cool
the flask to O °C in an ice bath. Slowly add POCIs (1.1 eq.) dropwise to the DMF, maintaining
the temperature at 0 °C. After the addition is complete, stir the mixture at 0 °C for an
additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.

» Reaction with 2-Phenylquinoline: Dissolve 2-phenylquinoline (1.0 eq.) in anhydrous DCM
and add it dropwise to the reaction mixture at 0 °C.

e Reaction Progression: After the addition of the 2-phenylquinoline solution, allow the reaction
mixture to slowly warm to room temperature and then heat to reflux (approximately 40-50
°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting
material is consumed (typically 4-8 hours).

o Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully
pour it onto crushed ice with vigorous stirring to hydrolyze the intermediate iminium salt.

o Neutralization and Extraction: Neutralize the acidic agueous mixture by the slow addition of a
saturated NaHCOs solution until the pH is approximately 7-8. Transfer the mixture to a
separatory funnel and extract the product with DCM (3 x 50 mL).

e Drying and Concentration: Combine the organic layers and wash with saturated brine
solution (1 x 50 mL). Dry the organic layer over anhydrous MgSOa or NazSOu4, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by silica gel column chromatography using a suitable
eluent system (e.g., a gradient of hexanes and ethyl acetate) to obtain pure 2-
Phenylquinoline-7-carbaldehyde.
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Oxidation of 2-Phenylquinoline-7-carbaldehyde to 2-
Phenylquinoline-7-carboxylic acid

The aldehyde precursor can be oxidized to the corresponding carboxylic acid. Under basic
conditions, especially in the presence of atmospheric oxygen, 2-Phenylquinoline-7-
carbaldehyde can be converted to 2-phenylquinoline-7-carboxylic acid.[2] A general protocol
for this oxidation is as follows:

Materials:

e 2-Phenylquinoline-7-carbaldehyde

¢ A suitable solvent (e.g., ethanol, dioxane, or a mixture with water)
e Abase (e.g., sodium hydroxide or potassium hydroxide)

e An oxidizing agent (e.g., potassium permanganate, chromium trioxide, or atmospheric
oxygen over a prolonged period)

e Hydrochloric acid (HCI) for acidification
e Deionized water

Procedure:

Dissolution: Dissolve 2-Phenylquinoline-7-carbaldehyde in a suitable solvent in a round-
bottom flask.

» Basification: Add an aqueous solution of a base (e.g., NaOH) to the reaction mixture.

o Oxidation: While stirring, add the oxidizing agent portion-wise, monitoring the reaction
temperature. Alternatively, for air oxidation, the basic solution can be stirred vigorously in an
open flask for an extended period. The reaction progress should be monitored by TLC or
HPLC.

o Work-up: Once the reaction is complete, cool the mixture and, if a solid precipitate (e.g.,
MnO:2 from permanganate oxidation) is present, filter it off.
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 Acidification: Carefully acidify the filtrate with HCI until the pH is acidic, which will precipitate
the 2-Phenylquinoline-7-carboxylic acid.

« |solation and Purification: Collect the precipitate by filtration, wash with cold deionized water,
and dry under vacuum. The crude product can be further purified by recrystallization from a
suitable solvent (e.g., ethanol or acetic acid).

Biological Activity and Signaling Pathways

While specific biological data for 2-Phenylquinoline-7-carboxylic acid is limited, the 2-
phenylquinoline scaffold is a well-established pharmacophore with a diverse range of biological

activities.
Biological Activity Description Relevant Derivatives
Derivatives of 2-
phenylquinoline-4-carboxylic
acid have been identified as ) o
] o ] 2-substituted phenylquinoline-
Anticancer inhibitors of histone

] 4-carboxylic acid derivatives
deacetylases (HDACSs), which

can lead to the induction of

apoptosis in cancer cells.[3][4]

Certain 2-phenylquinoline
analogues have demonstrated
o broad-spectrum anti- o
Antiviral ] o ] 2-phenylquinoline analogues
coronavirus activity, potentially
through the inhibition of viral

helicase.[5]

The 2-phenylquinoline core is o )
o ) ) ) 2-aryl-quinoline-4-carboxylic
Antimicrobial present in compounds with ) o
] ) ] acid derivatives
antibacterial properties.

Potential Signaling Pathway: HDAC Inhibition and
Apoptosis
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Based on the known activity of related compounds, 2-Phenylquinoline-7-carboxylic acid may
exert anticancer effects through the inhibition of HDACSs, leading to the activation of apoptotic
pathways. A generalized schematic of this potential mechanism is provided below.
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Caption: Potential mechanism of action via HDAC inhibition.

Experimental Workflows

The following diagram illustrates the logical workflow for the synthesis of 2-Phenylquinoline-7-
carboxylic acid.
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Caption: Synthetic workflow for 2-Phenylquinoline-7-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Phenylquinoline-7-
carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356969#2-phenylquinoline-7-carboxylic-acid-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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